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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B1669549

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CP-640186 hydrochloride is a potent, cell-permeable, and orally active allosteric inhibitor of

both isoforms of Acetyl-CoA Carboxylase (ACC), ACC1 and ACC2, with IC₅₀ values of 53 nM

and 61 nM for rat liver ACC1 and rat skeletal muscle ACC2, respectively[1][2]. As a key

regulator of fatty acid metabolism, ACC catalyzes the conversion of acetyl-CoA to malonyl-CoA,

the rate-limiting step in fatty acid synthesis[3][4]. Inhibition of ACC by CP-640186 leads to a

decrease in fatty acid synthesis and an increase in fatty acid oxidation[4][5]. These

mechanisms make it a valuable tool for research in metabolic diseases such as obesity and

diabetes, as well as in cancer research[4][6]. This document provides detailed information on

the solubility of CP-640186 hydrochloride in Dimethyl Sulfoxide (DMSO) and protocols for its

preparation and storage.

Quantitative Solubility Data
The solubility of CP-640186 hydrochloride in DMSO has been reported by various suppliers.

The data is summarized in the table below for easy comparison. It is important to note that the
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hygroscopic nature of DMSO can significantly impact solubility; therefore, using a fresh,

anhydrous grade of DMSO is highly recommended[1][2].

Solubility in DMSO
Molar
Concentration
(approx.)

Source Notes

100 mg/mL 205.92 mM MedchemExpress
Requires sonication to

dissolve.[1]

97 mg/mL 199.74 mM Selleck Chemicals

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[2]

50 mg/mL 102.96 mM Sigma-Aldrich -

40 mg/mL 82.37 mM Sigma-Aldrich -

30 mg/mL 61.78 mM Cayman Chemical -

Note: The molecular weight of CP-640186 (free base) is 485.62 g/mol . The calculations for

molar concentration are based on this molecular weight.

Experimental Protocols
3.1. Preparation of a Stock Solution (e.g., 100 mg/mL in DMSO)

This protocol details the steps to prepare a concentrated stock solution of CP-640186
hydrochloride in DMSO.

Materials:

CP-640186 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial
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Calibrated micropipettes

Vortex mixer

Water bath sonicator

Procedure:

Aliquoting the Compound: Aseptically weigh the desired amount of CP-640186
hydrochloride powder in a sterile vial. For example, to prepare 1 mL of a 100 mg/mL

solution, weigh 100 mg of the compound.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO to the vial. For a 100 mg/mL solution, add 1 mL of DMSO.

Dissolution:

Tightly cap the vial and vortex for 1-2 minutes to facilitate initial dissolution.

If the compound is not fully dissolved, place the vial in a water bath sonicator. Sonicate for

10-15 minutes, or until the solution is clear. Intermittently vortex the vial during sonication.

Visually inspect the solution to ensure no particulate matter remains.

Sterilization (Optional): If required for cell culture experiments, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months)[1][5].

3.2. Preparation of Working Solutions

Procedure:
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Thawing: Thaw a single aliquot of the concentrated stock solution at room temperature.

Dilution: Using a calibrated micropipette, dilute the stock solution to the desired final

concentration with the appropriate cell culture medium or buffer immediately before use.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing to prevent degradation of the compound.

Signaling Pathway
CP-640186 hydrochloride acts by inhibiting Acetyl-CoA Carboxylase (ACC), a critical enzyme

in the fatty acid synthesis pathway. The diagram below illustrates the mechanism of action of

CP-640186.
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Caption: Mechanism of action of CP-640186 hydrochloride.

Experimental Workflow
The following diagram outlines a general workflow for studying the effects of CP-640186
hydrochloride in a cell-based assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body-img#application-notes-and-protocols-cp-640186-hydrochloride-solubility-in-dmso
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-cp-640186-hydrochloride-solubility-in-dmso
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-cp-640186-hydrochloride-solubility-in-dmso
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-cp-640186-hydrochloride-solubility-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare CP-640186 Stock Solution
(100 mg/mL in DMSO)

Prepare Working Solutions
(Dilute stock in culture medium)

Seed Cells and Culture
(e.g., 24 hours)

Treat Cells with CP-640186
(Incubate for desired time)

Perform Downstream Assays
(e.g., Cell Viability, Western Blot, Metabolomics)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: General experimental workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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